Cas no 1806776-69-1 (5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806776-69-1
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4843620
• Update Time: 2025-10-25

5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-7(4-15)5-16-8(2-3-14)9(6)17-10(11,12)13/h5H,2,4,15H2,1H3
• InChI Key： VRKVPRFFCDIBON-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC#N)=NC=C(CN)C=1C)(F)F

Computed Properties

• Exact Mass: 245.07759644 g/mol
• Monoisotopic Mass: 245.07759644 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.9
• Molecular Weight: 245.20

Additional information on 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

Recent Advances in the Study of 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806776-69-1)

The compound 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806776-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a building block in the synthesis of pharmacologically active molecules. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug design. Recent synthetic methodologies have improved the yield and purity of 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile, enabling more efficient large-scale production. These advancements are critical for further preclinical and clinical studies.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary studies suggest that it exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Furthermore, its interaction with certain receptors in the central nervous system has sparked interest in its application for neurological disorders. However, detailed mechanistic studies and in vivo evaluations are still ongoing to fully elucidate its therapeutic potential.

Another notable aspect of recent research is the exploration of structure-activity relationships (SAR) for derivatives of 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile. By modifying the aminomethyl or trifluoromethoxy groups, researchers have identified analogs with enhanced potency and selectivity. These findings are instrumental in guiding the design of next-generation therapeutics with improved pharmacokinetic and pharmacodynamic properties.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates based on this chemical scaffold.

In conclusion, 5-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS: 1806776-69-1) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on optimizing its properties and validating its efficacy in relevant disease models to fully realize its clinical potential.